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Compound of Interest

Compound Name: Anagrelide impurity 1

Cat. No.: B194338

An in-depth guide for researchers, scientists, and drug development professionals on the
identification, molecular weight, and analytical control of a key Anagrelide process-related
substance.

Introduction: The Critical Role of Impurity Profiling
In Anagrelide Synthesis

Anagrelide is a potent quinazoline derivative used in the treatment of essential
thrombocythemia by reducing elevated platelet counts[1]. The manufacturing process of such a
pharmacologically active molecule is a multi-step chemical synthesis, where the purity of the
final Active Pharmaceutical Ingredient (API) is paramount to its safety and efficacy. Regulatory
bodies worldwide, including the U.S. Food and Drug Administration (FDA) and the European
Medicines Agency (EMA), mandate stringent control over impurities. These can arise from
various sources, including starting materials, intermediates, reagents, or degradation of the
drug substance itself. This guide focuses on a critical process-related impurity, commonly
referred to by chemical suppliers as "Anagrelide Impurity 1," providing a comprehensive
overview of its identity, origin, and analytical control strategies.

Section 1: Identification and Characterization of the
Process Intermediate
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While often labeled "Anagrelide Impurity 1" in commercial catalogs, this compound is more
accurately described as a key synthetic intermediate or a Key Starting Material (KSM) in the
manufacturing of Anagrelide. It is not listed as a specified impurity in the United States
Pharmacopeia (USP) monograph for Anagrelide Hydrochloride, which focuses on impurities
found in the final drug substance, such as Anagrelide Related Compounds A, B, and C[2]. The
presence of this intermediate in the final API would signify an incomplete reaction or
inadequate purification of the downstream products.

The chemical identity of this intermediate has been unequivocally established as Ethyl (2,3-
dichloro-6-nitrobenzyl)glycinate. It is typically handled and available as its hydrochloride salt.

Molecular Structure and Weight

The fundamental physicochemical properties of this intermediate are summarized in the table
below. Understanding these properties is the first step in developing appropriate analytical
methods for its detection and quantification.

Property Value (Free Base) Value (Hydrochloride Salt)

] Ethyl (2,3-dichloro-6-
] Ethyl (2,3-dichloro-6- ) ]
Chemical Name ] . nitrobenzyl)glycinate
nitrobenzyl)glycinate

Hydrochloride
CAS Number 85325-11-7 70380-50-6
Molecular Formula C11H12CI2N204 C11H12CI2N204 - HCI
Molecular Weight 307.13 g/mol 343.59 g/mol

Origin: A Process-Related Intermediate

This compound is not a degradation product but a direct precursor in several patented
synthetic routes to Anagrelide[3][4]. Its formation is a deliberate step in the construction of the
core quinazoline structure. The general synthetic pathway involves the reaction of a 2,3-
dichloro-6-nitrobenzyl halide with glycine ethyl ester[4].

The diagram below, generated using Graphviz, illustrates a common synthetic pathway,
highlighting the position of Ethyl (2,3-dichloro-6-nitrobenzyl)glycinate as a key intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. newdrugapprovals.org [newdrugapprovals.org]

2. US8133996B2 - Process for the preparation of ethyl-N-(2,3-dichloro-6-nitrobenzyl)glycine
hydrochloride - Google Patents [patents.google.com]

» 3. METHOD FOR THE MANUFACTURE OF ANAGRELIDE - Patent 1373268 [data.epo.org]

e 4.US8530651B2 - Process for the preparation of anagrelide and analogues - Google
Patents [patents.google.com]

« To cite this document: BenchChem. [Anagrelide Process Intermediate (Impurity 1): A
Technical Guide to its Characterization and Control]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b194338#anagrelide-impurity-1-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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